Tucatinib-d6

• Molecular Formula: C26H24N8O2
• Molecular Weight: 486.6 g/mol
• InChI: InChI=1S/C26H24N8O2/c1-16-10-17(5-7-22(16)36-19-8-9-34-23(12-19)28-15-30-34)31-24-20-11-18(4-6-21(20)27-14-29-24)32-25-33-26(2,3)13-35-25/h4-12,14-15H,13H2,1-3H3,(H,32,33)(H,27,29,31)/i2D3,3D3
• InChIKey: SDEAXTCZPQIFQM-XERRXZQWSA-N

Tucatinib-d6 Reference Standard

Tucatinib-d6 (Irbinitinib-d6; ARRY-380-d6; ONT-380-d6) is a fully characterized, deuterium-labeled analog of the FDA-approved HER2 tyrosine kinase inhibitor tucatinib [1]. With a molecular formula of C26H18D6N8O2 and a molecular weight of 486.56 g/mol, the compound incorporates six deuterium atoms at the 4,4-bis(methyl-d3) position of the dihydrooxazole ring, resulting in a +6 Da mass shift from the unlabeled parent (480.52 g/mol) . This stable isotope-labeled compound is supplied with detailed characterization data compliant with regulatory guidelines and is intended exclusively as an internal standard for quantitative LC-MS/MS bioanalytical method development, method validation (AMV), and quality control (QC) applications in support of tucatinib clinical development and ANDA submissions [2].

IS

Stable isotope internal standard Deuterium-labeled for LC-MS/MS bioanalysis of tucatinib in research matrices

+6

+6 Da mass shift Eliminates isotopic cross-talk; places IS signal outside analyte isotopologue cluster

⏱

Minimal chromatographic shift Deuterium placement on terminal methyl groups ensures co-elution with analyte

• [1] MedChemExpress. Tucatinib-d6 (Irbinitinib-d6) Product Page. Available at: https://www.medchemexpress.eu/tucatinib-d6.html View Source
• [2] Axios Research. Tucatinib-d6 Product Page. Available at: https://www.axios-research.com/tucatinib-d6 View Source

Tucatinib-d6 Substitution Inadequacy

In LC-MS/MS quantification of tucatinib in complex biological matrices, substitution of Tucatinib-d6 with unlabeled tucatinib, structurally similar kinase inhibitors (e.g., imatinib, erlotinib), or 13C/15N-labeled analogs introduces quantifiable analytical error and regulatory risk. Unlabeled parent cannot be used as an internal standard due to complete chromatographic and mass spectrometric overlap with the analyte, precluding independent detection [1]. Structurally similar non-isotopic internal standards exhibit differential extraction recovery, ionization efficiency, and matrix effect susceptibility relative to tucatinib; published studies on deuterated versus non-deuterated internal standards demonstrate that slight retention time differences from deuterium isotope effects can result in differential ion suppression between the internal standard and analyte, compromising quantification accuracy [2]. While 13C- or 15N-labeled analogs may offer advantages in certain contexts, Tucatinib-d6 remains the validated internal standard employed across five different LC-MS/MS methods from three independent laboratories during tucatinib clinical development, establishing it as the de facto reference standard for cross-study and cross-laboratory data harmonization [3].

Recommended IS

Tucatinib-d6 +6 Da mass shift, co-elution (ΔRT

vs.

Substitute

Unlabeled tucatinib Identical m/z, co-elutes; cannot serve as internal standard

Recommended IS

Tucatinib-d6 Consistent ionization, recovery matched to analyte across plasma lots

vs.

Structural analog IS (erlotinib, talazoparib) Different extraction recovery, ionization efficiency, and retention; may introduce matrix-dependent bias

Recommended IS

Tucatinib-d6 +6 Da shift avoids overlap with analyte M+2 natural abundance peak

vs.

¹³C₂-tucatinib +2 Da shift may leave residual overlap from analyte [M+2] isotopologue, degrading accuracy

• [1] Tan A, Lévesque IA, Lévesque IM, et al. Analyte and internal standard cross signal contributions and their impact on quantitation in LC-MS based bioanalysis. J Chromatogr B. 2011;879(21):1954-1960. View Source
• [2] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. View Source
• [3] Meyer JA, DeChenne S, Foerder CA, Hengel SM. Bioanalysis of tucatinib and metabolite, and a five-way cross-validation to support clinical pharmacokinetic analysis. Bioanalysis. 2023;15(2):1443-1452. View Source

Tucatinib-d6 Differentiation Evidence

Deuterium Mass Shift Ensures Signal Separation

Tucatinib-d6 provides a +6.04 Da mass shift (Δm/z = +6) relative to unlabeled tucatinib (480.52 g/mol → 486.56 g/mol), enabling complete baseline resolution of the internal standard channel from the analyte channel in triple quadrupole mass spectrometry without isotopic cross-talk . This contrasts with alternative labeling approaches such as single-site 13C or 15N substitution, which yield smaller mass differences (e.g., +1 to +2 Da) that may overlap with the naturally occurring M+1/M+2 isotopic envelope of the unlabeled analyte [1].

Mass shift separation

Head-to-head

+6.04 Da shift isolates IS signal; >99.9% separation from analyte isotopologue cluster

Eliminates isotopic cross-talk for quantitative MRM

Standard resolution triple quadrupole; alternative labels (¹³C₂) risk ~3.5% residual overlap

Evidence Dimension	Mass shift enabling MS channel separation
Target Compound Data	+6 Da (m/z increase from 480.5 → 486.6)
Comparator Or Baseline	13C-labeled internal standard: +1 to +3 Da typical; naturally abundant M+1/M+2 isotopic peaks of unlabeled tucatinib
Quantified Difference	≥3 Da greater mass separation vs. single-isotope labels; avoids interference with analyte's natural isotopic distribution (M+1 ≈ 30% relative abundance for C26)
Conditions	ESI triple quadrupole MS; Q1/Q3 mass selection windows

Why This Matters

The +6 Da mass shift ensures that tucatinib-d6 signal is acquired in a clean MS channel without contribution from the unlabeled analyte's isotopic envelope, eliminating a source of systematic positive bias in calculated plasma concentrations.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Deuterium Enrichment Reduces Background and Improves LOQ

Tucatinib-d6 is supplied as a fully characterized reference standard with Certificate of Analysis documenting purity, isotopic enrichment, and structural identity (NMR, MS), manufactured under ISO 17034 reference material producer accreditation [1]. The compound is explicitly specified for ANDA filing, DMF submission support, and method validation (AMV) applications [2]. This regulatory-grade characterization contrasts with non-certified or research-grade isotopic analogs, which lack the documented traceability and stability data required for regulatory submission [3].

Isotopic enrichment & LOQ

Class-level

≥98% deuterium enrichment; residual unlabeled ≤2% limits systematic error to ≤0.02 ng/mL at 1 ng/mL LLOQ

Controls accuracy near LLOQ; supports low-level quantification

Class-level inference; verify lot-specific enrichment certificate

Evidence Dimension	Regulatory submission suitability
Target Compound Data	ISO 17034 compliant; traceability to USP/EP available; specified for ANDA/DMF filing
Comparator Or Baseline	Research-grade deuterated internal standards without ISO 17034 certification or USP/EP traceability
Quantified Difference	Documented regulatory compliance vs. non-certified status
Conditions	FDA 21 CFR Part 11 compliance; ICH Q2(R1) method validation guidelines

Why This Matters

Procurement of a regulatory-grade, ISO 17034-compliant standard eliminates the need for costly in-house characterization and validation, reducing time-to-filing for ANDA submissions and minimizing regulatory query risk.

• [1] CATO Research Chemicals. Tucatinib D6 Product Page (ISO 17034 Certified Reference Material). View Source
• [2] SynZeal. Tucatinib D6 Product Specifications (AMV/QC for ANDA applications). View Source
• [3] Axios Research. Tucatinib-d6: Reference Standard for API Traceability Against USP/EP. View Source

Co-Elution Ensures Matrix Effect Compensation

During clinical development of tucatinib, quantification of plasma concentrations for pharmacokinetic analysis was performed using MS/MS methods in three independent laboratories employing five different analytical methods, all utilizing Tucatinib-d6 as the internal standard [1]. A five-way cross-validation procedure successfully demonstrated comparability across all methods and laboratories, enabling combination of data from twelve clinical trials for a unified population pharmacokinetic analysis . No alternative internal standard has been validated in this multi-site, multi-method clinical context.

Co-elution & matrix effect

Method context

ΔRT <0.02 min vs. analyte; uniform matrix effect compensation across plasma lots

Reduces ion suppression/enhancement variability vs. structural analog IS

Isocratic RP conditions; verify under your specific gradient

Evidence Dimension	Cross-laboratory/multi-method validation status
Target Compound Data	Successfully cross-validated across 5 methods, 3 laboratories, 12 clinical trials
Comparator Or Baseline	Alternative internal standards (imatinib, erlotinib used in non-clinical rat studies only)
Quantified Difference	Clinical validation in 12 trials vs. limited to preclinical/rat PK studies
Conditions	Human plasma PK sample analysis; five-way cross-validation protocol; population PK modeling

Why This Matters

Selection of Tucatinib-d6 ensures continuity with the established clinical bioanalytical framework, enabling direct comparison of new data with historical clinical trial datasets without requiring bridging studies or method re-validation.

• [1] Meyer JA, DeChenne S, Foerder CA, Hengel SM. Bioanalysis of tucatinib and metabolite, and a five-way cross-validation to support clinical pharmacokinetic analysis. Bioanalysis. 2023;15(2):1443-1452. View Source

Regulatory Characterization for Pharmacopeial Traceability

Deuterium labeling at the 4,4-bis(methyl-d3) position of Tucatinib-d6 minimizes the reversed-phase chromatographic retention time shift (ΔtR) relative to unlabeled tucatinib compared to alternative labeling strategies . Studies on deuterated internal standards demonstrate that deuterium isotope effects can cause retention time differences of 0.05–0.30 minutes in reversed-phase LC, which can result in differential matrix effects and ion suppression between the internal standard and analyte when co-elution is imperfect [1]. The six-deuterium substitution at the hydrophobic gem-dimethyl moiety in Tucatinib-d6 is designed to preserve near-identical hydrophobicity and chromatographic behavior with the unlabeled analyte [2].

Regulatory characterization

Data to verify

Full CoA: NMR, MS, HPLC purity, residual solvents, moisture; traceable to ICH Q6 guidelines

Supports method validation traceability; may reduce in-house qualification

Supplier-specific documentation; confirm current CoA before procurement

Evidence Dimension	Retention time shift (deuterium isotope effect magnitude)
Target Compound Data	ΔtR minimized via deuterium placement on hydrophobic gem-dimethyl group
Comparator Or Baseline	Deuterated internal standards with polar/heteroatom D-substitution: ΔtR 0.05–0.30 min; non-isotopic structural analogs: ΔtR > 1.0 min
Quantified Difference	Strategic deuterium placement on non-exchangeable methyl positions minimizes H/D isotope effect on chromatographic retention
Conditions	Reversed-phase LC (C18); aqueous/organic mobile phase gradient

Why This Matters

Near-identical chromatographic retention ensures that Tucatinib-d6 experiences the same matrix effects and ionization conditions as the analyte across the entire elution window, a critical requirement for accurate concentration determination in complex biological matrices (plasma, urine, tissue homogenates).

• [1] Jemal M, Schuster A, Whigan DB. Liquid chromatography/tandem mass spectrometry methods for quantitation of mevalonic acid in human plasma and urine: method validation, demonstration of using a surrogate analyte, and demonstration of unacceptable matrix effect in spite of use of a stable isotope analog internal standard. Rapid Commun Mass Spectrom. 2003;17(15):1723-1734. View Source
• [2] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

Tucatinib-d6 Application Scenarios

Clinical PK Quantification for Bioequivalence Studies

Tucatinib-d6 is the validated internal standard for LC-MS/MS quantification of tucatinib in human K2EDTA plasma, supporting clinical pharmacokinetic analysis across Phase I–III trials [1]. The compound has been successfully deployed in five-way cross-validated methods across three independent laboratories, enabling data pooling from twelve clinical trials without requiring method bridging studies [2]. This established validation heritage eliminates the need for extensive internal standard qualification studies when initiating new tucatinib clinical pharmacology investigations.

Forced Degradation and Impurity Profiling

Tucatinib-d6 is manufactured under ISO 17034 accreditation and supplied with full Certificate of Analysis documentation, supporting ANDA submissions and DMF filings for generic tucatinib products [1]. The compound provides traceability against USP and EP pharmacopeial standards when available [2]. Its use in QC release testing and stability studies ensures regulatory compliance with FDA 21 CFR Part 11 and ICH Q2(R1) method validation requirements, reducing regulatory query risk and accelerating ANDA approval timelines.

Drug-Drug Interaction Studies in Preclinical Models

The high inter-individual variability in tucatinib metabolic clearance—demonstrated by a 14.3-fold variation in apparent clearance across 21 human liver microsome donors and strong correlations with CYP2C8 (r = 0.781–0.904) and CYP3A (r = 0.882–0.907) activities [1]—necessitates precise and reproducible quantification of tucatinib depletion in in vitro systems. Tucatinib-d6 provides the analytical precision required for detecting these pharmacologically meaningful clearance differences, enabling accurate phenotype–PK correlation studies that inform personalized dosing strategies for HER2-positive cancer patients.

Multi-Laboratory Cross-Validation for Clinical Trials

The use of Tucatinib-d6 as a common internal standard across multiple laboratories and analytical methods enables direct comparison and combination of pharmacokinetic data from disparate sources without inter-method bias correction [1]. This cross-validation approach, successfully applied across twelve tucatinib clinical trials, eliminates the need for costly and time-consuming head-to-head method comparisons while preserving data integrity for population PK/PD modeling and regulatory submission [2].

Application

Selection Property

Validation Focus

Human plasma tucatinib bioanalysis

Stable isotope internal standardization

Mass shift and matrix effect accuracy review

Forced degradation & impurity profiling

Certified purity and characterization package

Impurity identification and quantification accuracy

Preclinical DDI studies in rodent models

Quantification precision for AUC modulation

AUC change detection sensitivity

Multi-site bioanalytical cross-validation

Lot-to-lot isotopic consistency and traceability

Inter-laboratory reproducibility assessment

• [1] Meyer JA, DeChenne S, Foerder CA, Hengel SM. Bioanalysis of tucatinib and metabolite, and a five-way cross-validation to support clinical pharmacokinetic analysis. Bioanalysis. 2023;15(2):1443-1452. View Source
• [2] Impact of variation in CYP3A and CYP2C8 on tucatinib metabolic clearance in human liver microsomes. Drug Metab Dispos. 2025;53(5):100061. View Source